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Compound of Interest

Compound Name: cis-1,4-Dichloro-2-butene

Cat. No.: B023561

For researchers and scientists in materials science and polymer chemistry, the selection of an
appropriate elastomer is critical for the successful development of new applications. This guide
provides a detailed comparison of the performance of polychloroprene (CR), often synthesized
from intermediates like cis-1,4-dichloro-2-butene, against two common alternatives: Nitrile
Butadiene Rubber (NBR) and Styrene-Butadiene Rubber (SBR). This analysis is supported by
experimental data and standardized testing protocols to aid in material selection.

Quantitative Performance Comparison

The selection of an elastomer is often dictated by its mechanical, thermal, and chemical
resistance properties. The following table summarizes the typical performance characteristics
of Polychloroprene (CR), Nitrile Butadiene Rubber (NBR), and Styrene-Butadiene Rubber
(SBR) based on standardized testing. It is important to note that these values can vary
depending on the specific compound, formulation, and processing conditions.
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Nitrile Styrene-
Polychloropre . .
Property (CR) Butadiene Butadiene Test Method
ne
Rubber (NBR) Rubber (SBR)
Mechanical
Properties
Hardness (Shore
A 30-90 20 - 95[1] 30 - 95[2] ASTM D2240
Tensile Strength
14.3 1.4-24.1]1] 3.4 -20.7[2] ASTM D412
(MPa)
Elongation at
250 350 - 650[1] 450 - 600[2] ASTM D412
Break (%)
) ] Good to Good to
Compression Set  Fair to Good ASTM D395
Excellent[1] Excellent[2]
Thermal
Properties
Service
Temperature -40 to 121[3][4] -35 to 120[5][6] -46 to 100[7] -
Range (°C)
Chemical
Resistance
Oil and Fuel
) Moderate[4] Excellent[5][8] Poor[2] ASTM D471
Resistance
Weather and
Ozone Very Good Fair Poor[2] -
Resistance
Acid Resistance )
) Moderate Good[1] Fair to Good[2] ASTM D471
(Dilute)
Water Good to Good to
) Excellent ASTM D471
Resistance Excellent Excellent[2]
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Experimental Protocols

The data presented in this guide is obtained through standardized experimental procedures.
The following are detailed methodologies for key experiments.

ASTM D412: Tensile Properties of Vulcanized Rubber
and Thermoplastic Elastomers

This test method is used to evaluate the tensile (tension) properties of elastomers.[9][10]

Specimen Preparation: Test specimens are cut from a sheet of the elastomer using a die.
The most common shape is a dumbbell (Type C), which has a total length of 115 mm and a
gauge length of 25 mm.[9] The thickness of the specimen is measured at three points within
the gauge length, and the median value is used.[9]

o Test Procedure: The specimen is mounted in the grips of a universal testing machine (tensile
tester). The grips are separated at a constant rate, typically 500 £ 50 mm/min, until the
specimen ruptures.[9]

» Data Collection: The force required to stretch the specimen and the corresponding
elongation are recorded throughout the test.

o Calculated Properties:
o Tensile Strength: The maximum stress applied to the specimen before it ruptures.[10]

o Elongation at Break: The extent to which the specimen stretches before breaking,
expressed as a percentage of the original gauge length.[10]

o Modulus: The stress at a specific elongation (e.g., 100%).

ASTM D395: Compression Set of Rubber

This test method measures the ability of an elastomeric material to return to its original
thickness after being subjected to prolonged compressive stress.[11][12]

e Specimen Preparation: Cylindrical disk-shaped specimens are used. The initial thickness of
the specimen is measured.
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o Test Procedure (Method B - Constant Deflection): The specimen is placed in a compression
device between two metal plates.[11] Spacer bars are used to compress the specimen to a
constant deflection, typically 25% of its original height.[13] The entire apparatus is then
placed in an oven at a specified temperature (e.g., 70°C or 100°C) for a set duration (e.g., 22
or 70 hours).[11][13]

o Data Collection: After the specified time, the fixture is removed from the oven and the
specimen is taken out. After a 30-minute recovery period at room temperature, the final
thickness of the specimen is measured.[11][13]

o Calculation: The compression set is calculated as a percentage of the amount the specimen
was originally compressed. A lower percentage indicates better resistance to permanent
deformation.

ASTM DA471: Effect of Liquids on Rubber Property

This test method evaluates the resistance of rubber to swelling and degradation when
immersed in various liquids such as oils, fuels, and chemicals.[14][15]

e Specimen Preparation: Rectangular specimens (e.g., 25 x 50 x 2 mm) are die-cut from a
sheet of the elastomer.[16] The initial mass and volume of the specimens are measured.

o Test Procedure: The specimens are fully immersed in the test liquid in a container. The
container is then stored at a specified temperature for a set duration.

o Data Collection: After the immersion period, the specimens are removed, wiped dry, and their
final mass and volume are measured. Other properties, such as hardness and tensile
strength, can also be measured after immersion to assess the extent of degradation.

o Calculation: The percentage change in volume and mass are calculated. A smaller change
indicates better resistance to the test liquid.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for evaluating the performance of
elastomers and the logical relationship between material synthesis and final application
performance.
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General experimental workflow for elastomer performance testing.
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Relationship between synthesis, properties, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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